Cas no 1807091-25-3 (Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate)

• Product Name: Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate
• CAS No: 1807091-25-3
• MF: C₁₂H₁₁F₃N₂O₃
• MW: 288.222553491592
• CID: 4990003
• Update Time: 2025-10-16

Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H11F3N2O3/c1-19-11(18)4-8-7(5-16)2-3-10(9(8)6-17)20-12(13,14)15/h2-3H,4-5,16H2,1H3
• InChI Key： RAUNBXZYQHLESB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(CN)=C(C=1C#N)CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 1.5
• Topological Polar Surface Area: 85.3

Additional information on Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate

Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate (CAS No. 1807091-25-3): A Comprehensive Overview

Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate, identified by its CAS number 1807091-25-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a promising candidate for various biochemical applications.

The molecular formula of Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate highlights its complexity, featuring an acetoate ester group, an amino methyl substituent, a cyano group, and a trifluoromethoxy group attached to a phenyl ring. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its utility in synthetic chemistry and drug development.

In recent years, the demand for novel compounds with enhanced pharmacological properties has driven extensive research into derivatives of Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate. The trifluoromethoxy group, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a valuable component in the design of bioactive molecules. This feature has been leveraged in the development of potential therapeutic agents targeting various diseases.

One of the most compelling aspects of Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate is its versatility in serving as a building block for more complex molecules. Researchers have utilized this compound to synthesize novel analogs with improved pharmacokinetic profiles and reduced side effects. For instance, modifications at the amino methyl position have led to derivatives with enhanced binding affinity to specific biological targets, demonstrating the compound's potential in drug discovery.

The cyano group in the structure of Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate plays a crucial role in determining its reactivity and interaction with biological systems. This functional group has been shown to influence the electronic properties of the molecule, affecting its solubility and bioavailability. Such characteristics are critical considerations in the development of new drugs, where optimizing these parameters can significantly enhance therapeutic efficacy.

Recent studies have also explored the potential applications of Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate in the field of materials science. Its unique structural features make it a suitable candidate for designing advanced materials with tailored properties. For example, researchers have investigated its use in creating novel polymers and coatings that exhibit improved mechanical strength and chemical resistance.

The synthesis of Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully monitored to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve these objectives.

The pharmacological potential of Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can interact with various biological targets, suggesting its utility in treating conditions such as inflammation, pain, and neurological disorders. These findings have prompted further investigation into its therapeutic applications.

In conclusion, Methyl 6-aminomethyl-2-cyano-3-(trifluoromethoxy)phenylacetate (CAS No. 1807091-25-3) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its complex structure and diverse functional groups make it a valuable tool for developing novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.